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Cat. No.: B162980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
n-Octylcyclohexane is a cycloalkane characterized by a cyclohexane ring substituted with an

octyl group.[1] It is a colorless, viscous liquid at room temperature with hydrophobic properties,

making it insoluble in water but soluble in many organic solvents.[1] Its high boiling point and

low volatility are key characteristics attributed to its molecular structure.[1] These properties,

combined with its chemical stability under standard conditions, suggest its potential as a non-

polar solvent for various chemical reactions, particularly those requiring elevated temperatures.

[1]

While the physical properties of n-octylcyclohexane are well-documented, specific examples

of its application as a primary solvent in detailed, publicly available experimental protocols for

common organic reactions such as Suzuki-Miyaura couplings or nanoparticle synthesis are

limited. The Suzuki-Miyaura reaction, for instance, is known to be tolerant of a wide range of

solvents, and often the choice of solvent has a weaker influence compared to other reaction

parameters like temperature, catalyst, and base.[1] Non-polar solvents, in general, have been

shown to favor certain selectivities in specific Suzuki-Miyaura couplings.[2]

This document provides a summary of the known physical properties of n-octylcyclohexane
and outlines its potential applications as a high-boiling, non-polar solvent based on these

characteristics. Researchers and drug development professionals may consider n-
octylcyclohexane as a potential solvent for high-temperature reactions where low volatility
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and non-polar conditions are desirable. However, specific reaction protocols would require

optimization by the end-user.

Physical and Chemical Properties
A summary of the key physical and chemical properties of n-octylcyclohexane is presented in

the table below. This data is essential for considering its use as a solvent in chemical synthesis.

Property Value References

Molecular Formula C₁₄H₂₈ [3]

Molecular Weight 196.37 g/mol [3]

CAS Number 1795-15-9 [3]

Appearance Colorless, clear liquid [1]

Boiling Point 264 °C [1]

Melting Point -19.69 °C [1]

Density 0.81 g/cm³ [1]

Refractive Index 1.4500-1.4520 [1]

Solubility
Insoluble in water; soluble in

organic solvents.
[1]

Potential Applications in Chemical Reactions
Based on its properties as a high-boiling, non-polar solvent, n-octylcyclohexane could be a

suitable medium for a variety of chemical transformations.

High-Temperature Organic Synthesis
The high boiling point of n-octylcyclohexane makes it an excellent candidate for reactions that

require sustained high temperatures to overcome activation energy barriers. Its low volatility at

elevated temperatures can improve reaction safety and minimize solvent loss. Potential

applications include:
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Cross-Coupling Reactions: While specific protocols are not readily available, its non-polar

nature suggests it could be investigated for Suzuki-Miyaura, Heck, or Sonogashira

couplings, particularly when exploring solvent effects on reaction selectivity and yield.[2][4]

Polymerization Reactions: High-boiling alkanes are sometimes used in the polymerization of

olefins. For example, Ziegler-Natta catalysis for olefin polymerization can be performed in

hydrocarbon solvents.[5] The inert nature of n-octylcyclohexane would be beneficial in

preventing side reactions with catalytic species.

Nanoparticle Synthesis
The synthesis of metal nanoparticles often involves the reduction of metal salts in a solvent.[6]

While many methods utilize aqueous or polar organic solvents, non-polar, high-boiling solvents

can be advantageous for controlling particle size and morphology, especially when using

hydrophobic capping agents. n-Octylcyclohexane could serve as a medium for the synthesis

of various nanoparticles where high-temperature annealing or growth phases are required.

General Experimental Protocol Considerations
Due to the lack of specific published protocols using n-octylcyclohexane as a solvent, the

following are general considerations for researchers wishing to explore its use:

Solubility: Ensure all reactants, catalysts, and reagents are sufficiently soluble in n-
octylcyclohexane at the desired reaction temperature.

Inertness: As a saturated hydrocarbon, n-octylcyclohexane is generally inert. However, its

compatibility with highly reactive organometallic reagents or strong oxidizing agents should

be considered.

Reaction Temperature: The high boiling point allows for a wide range of operating

temperatures. The optimal temperature for any given reaction will need to be determined

empirically.

Work-up and Product Isolation: Due to its low volatility, removal of n-octylcyclohexane by

rotary evaporation may be challenging. Alternative work-up procedures such as precipitation

of the product followed by filtration, or extraction with an immiscible solvent, may be

necessary.
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Visualizations
As no specific signaling pathways or detailed experimental workflows involving n-
octylcyclohexane as a solvent were identified in the literature, diagrams for these could not be

generated. However, a conceptual workflow for evaluating a new solvent in a chemical reaction

is presented below.
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Conceptual Workflow for Solvent Evaluation

Define Reaction and Desired Outcome

Select Candidate Solvent (e.g., n-Octylcyclohexane)
Based on Properties (Polarity, Boiling Point)

Solubility Test of Reactants and Reagents

Small-Scale Test Reaction

Monitor Reaction Progress (TLC, GC, LC-MS)

Work-up and Product Isolation

Characterize Product (NMR, MS, etc.) and Determine Yield

Optimize Reaction Conditions
(Temperature, Concentration, Catalyst Loading)

Scale-up Reaction

Click to download full resolution via product page

Caption: Conceptual workflow for evaluating a new solvent in a chemical reaction.
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Conclusion
n-Octylcyclohexane possesses the physical characteristics of a robust, high-boiling, non-polar

solvent. While its application in specific, detailed chemical reaction protocols is not widely

reported in the scientific literature, its properties make it a promising candidate for investigation

in high-temperature organic synthesis and materials science. The information provided in these

notes is intended to serve as a starting point for researchers and professionals in drug

development to consider n-octylcyclohexane as a potential solvent in their experimental

designs, with the understanding that reaction optimization will be a necessary step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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